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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cardiovascular effects of Torbugesic
(butorphanol) and other commonly used opioid analgesics—fentanyl, buprenorphine, and
morphine—in dogs under general anesthesia. The data presented is compiled from various
experimental studies to offer an objective overview for informed decision-making in research
and drug development settings.

I. Comparative Analysis of Cardiovascular
Parameters

The following table summarizes the key cardiovascular changes observed with the
administration of butorphanol, fentanyl, buprenorphine, and morphine in anesthetized dogs.
The data is extracted from studies utilizing similar inhalant anesthetic agents (isoflurane or
desflurane) to facilitate a relevant comparison. It is important to note that direct head-to-head
studies involving all four drugs under identical conditions are limited; therefore, this table
synthesizes findings from multiple sources.
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Il. Experimental Protocols

The methodologies summarized below are representative of the studies from which the

comparative data were drawn.
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Butorphanol Study Protocol (Isoflurane Anesthesia)[1]

e Subjects: Healthy dogs.

» Anesthesia: Anesthesia was maintained with 1.7% end-tidal isoflurane. Dogs were
mechanically ventilated.

» Drug Administration: Butorphanol tartrate (0.2 mg/kg) was administered intravenously.

o Cardiovascular Monitoring: Mean, systolic, and diastolic arterial blood pressures, and cardiac
output were measured.

Butorphanol Study Protocol (Desflurane Anesthesia)[2]
[3]

o Subjects: Twenty healthy dogs weighing 12 + 3 kg.
» Anesthesia: Anesthesia was induced with propofol and maintained with 10% desflurane.

o Drug Administration: Butorphanol (0.4 mg/kg) was administered intramuscularly 40 minutes
after induction.

o Cardiovascular Monitoring: Heart rate, arterial pressures, cardiac output, cardiac index,
central venous pressure, and systemic vascular resistance were measured at 15-minute
intervals.

Fentanyl Study Protocol (Isoflurane Anesthesia)[4][5]

e Subjects: Healthy male Beagle dogs.

e Anesthesia: Anesthesia was maintained with isoflurane at 1.3 times the minimum alveolar
concentration (MAC).

o Drug Administration: Fentanyl was administered intravenously as a loading dose followed by
a constant rate infusion. Both low-dose (33 pg/kg loading dose, 0.2 pg/kg/min infusion) and
high-dose (102 pg/kg loading dose, 0.8 pg/kg/min infusion) regimens were tested.
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o Cardiovascular Monitoring: Heart rate, cardiac index, and systemic vascular resistance index
were measured.

Buprenorphine Study Protocol (Isoflurane Anesthesia)

[6]

¢ Subjects: Six healthy adult hound-type dogs.

o Anesthesia: Anesthesia was induced and maintained with 1.9% end-tidal isoflurane. Dogs
were mechanically ventilated.

o Drug Administration: Buprenorphine (16 pg/kg) was administered intravenously.

o Cardiovascular Monitoring: Arterial blood pressures, cardiac output, cardiac index, heart rate,
and systemic vascular resistance were determined at 15-minute intervals.

Morphine Study Protocol (Halothane Anesthesia)[7][8]

o Subjects: Four healthy dogs.
o Anesthesia: Anesthesia was maintained with halothane.

e Drug Administration: Morphine was administered intravenously at doses of 0.1, 1, and 10
mg/kg over 10 minutes.

o Cardiovascular Monitoring: Heart rate, mean blood pressure, cardiac output, and total
peripheral vascular resistance were measured.

lll. Visualizing the Experimental Workflow

The following diagram illustrates a generalized experimental workflow for assessing the
cardiovascular effects of an analgesic in anesthetized dogs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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